Cas no 1234807-64-7 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide)
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide
- F5791-2714
- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-ylmethyl)propanamide
- 1234807-64-7
- AKOS024519164
- 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide
- 3-(3,5-dimethylisoxazol-4-yl)-N-(pyridin-4-ylmethyl)propanamide
-
- Inchi: 1S/C14H17N3O2/c1-10-13(11(2)19-17-10)3-4-14(18)16-9-12-5-7-15-8-6-12/h5-8H,3-4,9H2,1-2H3,(H,16,18)
- InChI Key: BXRQRDSLQGFUOX-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)CCC(NCC1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 259.132076794g/mol
- Monoisotopic Mass: 259.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68Ų
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5791-2714-2μmol |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-5μmol |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-10μmol |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-20μmol |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-1mg |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-2mg |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-3mg |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-4mg |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-5mg |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5791-2714-10mg |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-4-yl)methyl]propanamide |
1234807-64-7 | 10mg |
$118.5 | 2023-09-09 |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide
Comprehensive Overview of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide (CAS No. 1234807-64-7)
The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide, identified by its CAS No. 1234807-64-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a dimethyloxazole moiety with a pyridinylmethylpropanamide group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand in targeted therapies, given its ability to interact with specific biological pathways.
In recent years, the demand for heterocyclic compounds like 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide has surged due to their versatility in medicinal chemistry. The compound's oxazole and pyridine rings are known for their electron-rich properties, which facilitate interactions with proteins and enzymes. This has led to its exploration in cancer research, neurodegenerative diseases, and anti-inflammatory therapies, aligning with current trends in precision medicine and personalized healthcare.
The synthesis of CAS No. 1234807-64-7 involves multi-step organic reactions, often requiring Pd-catalyzed cross-coupling or amide bond formation techniques. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a viable candidate for oral bioavailability. These characteristics are critical for researchers focusing on ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity) in drug development.
From an industrial perspective, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide is also being studied for its potential in agrochemicals and functional materials. Its stability under various pH conditions and thermal resistance make it suitable for formulations requiring long-term efficacy. Additionally, its fluorescence properties have sparked interest in bioimaging applications, where it could serve as a probe for cellular processes.
As the scientific community continues to explore CAS No. 1234807-64-7, questions about its mechanism of action, toxicity profile, and scalable synthesis remain top priorities. Online searches frequently include terms like "oxazole derivatives in drug discovery" and "pyridine-based bioactive compounds," reflecting the compound's relevance in cutting-edge research. Future studies may focus on its structure-activity relationships (SAR) to optimize its efficacy for specific therapeutic targets.
In conclusion, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide represents a compelling example of how heterocyclic chemistry drives innovation in life sciences. Its dual functionality as a pharmacophore and material building block underscores its multidisciplinary appeal, ensuring its place in ongoing scientific discourse.
1234807-64-7 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(pyridin-4-yl)methylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)